Cas no 1804190-30-4 (5-Formyl-4-trifluoromethyl-1H-benzimidazole)

• Product Name: 5-Formyl-4-trifluoromethyl-1H-benzimidazole
• CAS No: 1804190-30-4
• MF: C₉H₅F₃N₂O
• MW: 214.144012212753
• CID: 4825210
• Update Time: 2025-09-27

5-Formyl-4-trifluoromethyl-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 5-Formyl-4-trifluoromethyl-1H-benzimidazole

• Inchi： 1S/C9H5F3N2O/c10-9(11,12)7-5(3-15)1-2-6-8(7)14-4-13-6/h1-4H,(H,13,14)
• InChI Key： LHEHRURJIAYONL-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=O)C=CC2=C1N=CN2)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 256
• XLogP3: 1.8
• Topological Polar Surface Area: 45.8

Additional information on 5-Formyl-4-trifluoromethyl-1H-benzimidazole

5-Formyl-4-trifluoromethyl-1H-benzimidazole: A Comprehensive Overview

The compound 5-Formyl-4-trifluoromethyl-1H-benzimidazole (CAS No. 1804190-30-4) is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of benzimidazoles, which are heterocyclic aromatic compounds with two nitrogen atoms in the ring. The presence of a trifluoromethyl group at the 4-position and a formyl group at the 5-position introduces unique electronic and steric properties, making it an intriguing subject for research and application.

Benzimidazoles are known for their versatile reactivity and stability, which have been exploited in numerous chemical reactions and applications. The trifluoromethyl group is a strong electron-withdrawing group, which significantly influences the electronic properties of the molecule. This substitution pattern enhances the reactivity of the compound in certain reactions, particularly those involving electrophilic substitution or nucleophilic attack. The formyl group, on the other hand, is an electron-withdrawing aldehyde moiety that can participate in various condensation reactions, such as the formation of imines or hydrazones.

Recent studies have highlighted the potential of 5-formyl-4-trifluoromethyl-1H-benzimidazole in drug discovery and materials science. In drug discovery, benzimidazoles have been extensively studied due to their ability to interact with various biological targets, including enzymes, receptors, and nucleic acids. The trifluoromethyl substitution at the 4-position enhances the lipophilicity of the molecule, which is a critical parameter for drug bioavailability. Additionally, the formyl group can serve as a reactive handle for further functionalization, enabling the synthesis of bioactive derivatives with tailored pharmacological properties.

In materials science, 5-formyl-4-trifluoromethyl-1H-benzimidazole has shown promise as a precursor for advanced materials such as coordination polymers and metal-organic frameworks (MOFs). The nitrogen atoms in the benzimidazole ring can act as coordinating sites for metal ions, facilitating the formation of stable and functional MOFs. The trifluoromethyl group contributes to the thermal stability and chemical resistance of these materials, making them suitable for applications in gas storage, catalysis, and sensing technologies.

The synthesis of 5-formyl-4-trifluoromethyl-1H-benzimidazole typically involves multi-step organic reactions. One common approach is through condensation reactions between appropriate substituted o-aminoaryl aldehydes or ketones with carboxylic acids or their derivatives. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yields.

From an environmental perspective, 5-formyl-4-trifluoromethyl-1H-benzimidazole exhibits low toxicity and high stability under normal conditions. These properties make it suitable for use in industrial applications where safety and durability are paramount. Furthermore, its resistance to degradation under UV light and oxidative conditions enhances its applicability in outdoor materials and long-term storage systems.

Looking ahead, ongoing research is focused on exploring novel applications of 5-formyl-4-trifluoromethyl-1H-benzimidazole in nanotechnology and green chemistry. Its ability to act as a template for self-assembling structures could lead to innovative solutions in nanoelectronics and energy storage devices. Additionally, its role as a catalyst in asymmetric synthesis reactions is being investigated to develop more sustainable chemical processes.

In conclusion, 5-formyl-4-trifluoromethyl-1H-benzimidazole (CAS No. 1804190-30-4) is a versatile compound with significant potential across multiple disciplines. Its unique structural features enable diverse applications in drug discovery, materials science, catalysis, and nanotechnology. As research continues to uncover new functionalities and synthetic strategies for this compound, its role in advancing modern chemistry is expected to grow significantly.